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Compound of Interest

Compound Name: N-Isovaleroylglycine

Cat. No.: B1141336 Get Quote

This document provides immediate safety, handling, and disposal protocols for N-
Isovaleroylglycine, tailored for researchers, scientists, and drug development professionals.

Following these procedural guidelines is essential for ensuring a safe laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
N-Isovaleroylglycine is a solid, crystalline powder and is classified as a non-hazardous

substance according to Regulation (EC) No 1272/2008.[1] However, it is identified as a

substance that can cause serious eye irritation.[2] Therefore, appropriate personal protective

equipment (PPE) must be worn to minimize exposure risks.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles. A face

shield is recommended if there

is a risk of splashing or

significant dust generation.[1]

To protect against eye irritation

from dust particles.[2]

Hand Protection
Protective gloves (e.g.,

disposable nitrile gloves).[1][3]
To prevent skin contact.

Respiratory Protection
Dust respirator (e.g., N95 or

N100).[1][4]

To prevent inhalation of the

powdered chemical.[5]

Body Protection

A standard laboratory coat.

Protective clothing and boots

may be required depending on

the scale of handling.[1][5]

To protect the skin from

contact with the chemical.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling N-Isovaleroylglycine will minimize the risk of exposure and

contamination.

Experimental Workflow for Handling N-Isovaleroylglycine:
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Workflow for Handling N-Isovaleroylglycine

Preparation

Handling

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat, Dust Respirator)

2. Prepare Work Area
(Clean surface, ensure ventilation)

3. Weighing
(Use a balance in a ventilated enclosure if possible)

4. Dissolving/Mixing
(Handle solutions with care)

5. Decontaminate Surfaces
(Wipe down work area)

6. Dispose of Waste
(Follow non-hazardous waste procedures)

7. Doff PPE
(Remove gloves, lab coat, etc.)

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of N-Isovaleroylglycine.
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Detailed Steps:

Preparation:

Put on all required PPE as specified in the table above.

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

Handling:

When weighing the solid material, do so in an area with good ventilation, such as a fume

hood or a balance enclosure, to minimize dust dispersion.[1]

Handle the substance carefully to avoid creating dust.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.

Post-Handling:

After handling is complete, thoroughly clean the work surfaces.

Wash hands and any exposed skin thoroughly.

Disposal Plan
As N-Isovaleroylglycine is considered non-hazardous, standard disposal procedures for non-

hazardous chemical waste should be followed.[6][7]

Waste Disposal Guidelines:
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Waste Type Disposal Procedure

Solid N-Isovaleroylglycine Waste

Collect in a labeled, sealed container and

dispose of in the regular solid waste stream, if

permitted by your institution's guidelines.[8]

Some facilities may require it to be taken directly

to an outside dumpster.[6]

Solutions of N-Isovaleroylglycine

Non-hazardous liquid waste may be permissible

to pour down the sink with copious amounts of

water, pending approval from your institution's

Environmental Health and Safety (EHS)

department.[6][9]

Empty Containers

Remove or deface the label to indicate the

container is empty and no longer contains the

chemical.[6] Dispose of in the regular trash.

Contaminated PPE
Dispose of used gloves and other disposable

PPE in the regular trash.

Important Note: Always consult your institution's specific waste disposal guidelines and EHS

department for confirmation before disposing of any chemical waste.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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